Cas no 193969-08-3 (10-O-Vanilloylaucubin)

10-O-Vanilloylaucubin is a bioactive iridoid glycoside derived from select plant species, known for its potential pharmacological properties. This compound exhibits notable anti-inflammatory and antioxidant activities, making it a subject of interest in biomedical research. Its molecular structure, featuring a vanilloyl moiety esterified to aucubin, enhances stability and bioavailability compared to its parent compound. Studies suggest it may modulate key signaling pathways involved in oxidative stress and immune response. With high purity and well-characterized analytical profiles, 10-O-Vanilloylaucubin serves as a valuable reference standard for phytochemical investigations and drug discovery applications. Its reproducible synthesis and consistent quality support rigorous scientific evaluation.

10-O-Vanilloylaucubin structure

Product Name:10-O-Vanilloylaucubin

CAS No:193969-08-3

MF:C₂₃H₂₈O₁₂

MW:496.461228370667

CID:837080

PubChem ID:10529276

Update Time:2025-10-17

10-O-Vanilloylaucubin Chemical and Physical Properties

Names and Identifiers

- 10-O-Vanilloylaucubin
- [(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-te trahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoat e
- [ "" ]
- 193969-08-3
- FS-10534
- [(1S,4aR,5S,7aS)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoate
- 10-o-Vanilloyl aucubin; Aucubin 10-O-vanillate; Pedunculariside
- AKOS032948599
- ((1S,4AR,5S,7aS)-5-hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxy-3-methoxybenzoate
- 10-Vanilloylaucubinz
- (-)-Pedunculariside
- 10-O-vanillate
- [(1S,4AR,5S,7AS)-5-HYDROXY-1-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1H,4AH,5H,7AH-CYCLOPENTA[C]PYRAN-7-YL]METHYL 4-HYDROXY-3-METHOXYBENZOATE
- Inchi： 1S/C23H28O12/c1-31-15-7-10(2-3-13(15)25)21(30)33-9-11-6-14(26)12-4-5-32-22(17(11)12)35-23-20(29)19(28)18(27)16(8-24)34-23/h2-7,12,14,16-20,22-29H,8-9H2,1H3/t12-,14+,16+,17+,18+,19-,20+,22-,23-/m0/s1
- InChI Key： VTYVNBXSLBXSGD-IFWLTBFJSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2C(COC(C3C=CC(=C(C=3)OC)O)=O)=C[C@H]([C@@H]2C=CO1)O

Computed Properties

Exact Mass: 496.15807632g/mol
Monoisotopic Mass: 496.15807632g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 35
Rotatable Bond Count: 8
Complexity: 801
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.33
Topological Polar Surface Area: 185Å²

Experimental Properties

Color/Form: Powder
Density: 1.6±0.1 g/cm3
Boiling Point: 799.1±60.0 °C at 760 mmHg
Flash Point: 274.3±26.4 °C
Vapor Pressure: 0.0±3.0 mmHg at 25°C

10-O-Vanilloylaucubin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

10-O-Vanilloylaucubin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O46580-5mg	[(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-te trahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoat e	193969-08-3		5mg	¥3438.0	2021-09-08
TargetMol Chemicals	TN2575-5 mg	10-O-Vanilloylaucubin	193969-08-3	98%	5mg	￥ 3,710	2023-07-11
TargetMol Chemicals	TN2575-1 mL * 10 mM (in DMSO)	10-O-Vanilloylaucubin	193969-08-3	98%	1 mL * 10 mM (in DMSO)	￥ 3810	2023-09-15
TargetMol Chemicals	TN2575-5mg	10-O-Vanilloylaucubin	193969-08-3		5mg	￥ 3710	2024-07-20
Ambeed	A1945208-5mg	((1S,4AR,5S,7aS)-5-hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxy-3-methoxybenzoate	193969-08-3	98%	5mg	$945.0	2024-08-03
TargetMol Chemicals	TN2575-1 ml * 10 mm	10-O-Vanilloylaucubin	193969-08-3		1 ml * 10 mm	￥ 3810	2024-07-20
A2B Chem LLC	AE93389-5mg	10-O-Vanilloylaucubin	193969-08-3	96.5%	5mg	$660.00	2024-04-20